molecular formula C9H13NO B8476096 3-(Dimethylamino)-5-methylphenol

3-(Dimethylamino)-5-methylphenol

Cat. No.: B8476096
M. Wt: 151.21 g/mol
InChI Key: PNUJZJDLCOVIBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Dimethylamino)-5-methylphenol is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H13NO

Molecular Weight

151.21 g/mol

IUPAC Name

3-(dimethylamino)-5-methylphenol

InChI

InChI=1S/C9H13NO/c1-7-4-8(10(2)3)6-9(11)5-7/h4-6,11H,1-3H3

InChI Key

PNUJZJDLCOVIBQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1)O)N(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl-6-chloro-4,N,N-trimethylanthranilate (2.4 g) and KOH (powdered, 1.5 g) were heated together in a test-tube with a free flame. After the initial reaction (temp 200°-220°) had subsided, the temperature was raised to 240°-260°, whereupon a second vigorous reaction ensued and the mixture became dark. On cooling, the mixture was dissolved in water, extracted with ether to remove tarry byproducts, and acidified (pH 5) with acetic acid. The crude product was extracted into chloroform and after removal of solvent, was purified by sublimation at 0.1 mm. 3-Dimethylamino-5-methylphenol was obtained as a pale yellow solid, mp 67°-68°.
Quantity
2.4 g
Type
reactant
Reaction Step One
Name
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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